Cas no 1000414-17-4 (4-(Methoxymethoxy)-2,6-dimethylphenylboronic acid)

4-(Methoxymethoxy)-2,6-dimethylphenylboronic acid is a boronic acid derivative featuring a methoxymethoxy-protected aromatic ring with adjacent methyl substituents. This compound is primarily utilized in Suzuki-Miyaura cross-coupling reactions, where its sterically hindered structure enhances selectivity and stability under reaction conditions. The methoxymethoxy group offers improved solubility in organic solvents while maintaining reactivity toward transmetalation. Its stability under basic conditions makes it suitable for iterative coupling processes. The compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise functionalization of aromatic systems is required. Careful handling under inert conditions is recommended to preserve its boronic acid integrity.
4-(Methoxymethoxy)-2,6-dimethylphenylboronic acid structure
1000414-17-4 structure
Product Name:4-(Methoxymethoxy)-2,6-dimethylphenylboronic acid
CAS No:1000414-17-4
MF:C10H15BO4
MW:210.034703493118
MDL:MFCD20526372
CID:4731874
Update Time:2025-05-24

4-(Methoxymethoxy)-2,6-dimethylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(Methoxymethoxy)-2,6-dimethylphenylboronic acid
    • [4-(methoxymethoxy)-2,6-dimethylphenyl]boronic acid
    • (4-(Methoxymethoxy)-2,6-dimethylphenyl)boronic acid
    • KAAMSKWLTRGLFW-UHFFFAOYSA-N
    • BC001607
    • Y3489
    • MDL: MFCD20526372
    • Inchi: 1S/C10H15BO4/c1-7-4-9(15-6-14-3)5-8(2)10(7)11(12)13/h4-5,12-13H,6H2,1-3H3
    • InChI Key: KAAMSKWLTRGLFW-UHFFFAOYSA-N
    • SMILES: O(COC)C1C=C(C)C(B(O)O)=C(C)C=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 176
  • Topological Polar Surface Area: 58.9

4-(Methoxymethoxy)-2,6-dimethylphenylboronic acid Pricemore >>

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Additional information on 4-(Methoxymethoxy)-2,6-dimethylphenylboronic acid

Introduction to 4-(Methoxymethoxy)-2,6-Dimethylphenylboronic Acid (CAS No. 1000414-17-4)

4-(Methoxymethoxy)-2,6-dimethylphenylboronic acid (CAS No. 1000414-17-4) is a versatile and highly functionalized aromatic compound that has garnered significant attention in the fields of organic synthesis, materials science, and drug discovery. This compound belongs to the class of boronic acids, which are widely used as key intermediates in cross-coupling reactions, particularly the Suzuki coupling. The structure of this compound features a phenyl ring substituted with two methyl groups at the 2 and 6 positions, a methoxymethoxy group at the 4 position, and a boronic acid group attached directly to the aromatic ring.

The methoxymethoxy substituent is a unique feature of this compound, providing it with both electron-donating and protecting group functionalities. This substituent plays a crucial role in stabilizing the aromatic system and enhancing the reactivity of the boronic acid group during coupling reactions. The dimethyl groups at positions 2 and 6 further contribute to the compound's stability and reactivity by providing steric hindrance and electronic modulation.

Recent studies have highlighted the importance of boronic acids like CAS No. 1000414-17-4 in the synthesis of complex molecules, including pharmaceutical agents and advanced materials. For instance, researchers have utilized this compound as a building block in the construction of biologically active compounds with potential applications in cancer therapy and neurodegenerative diseases. The ability of this compound to undergo selective cross-coupling reactions makes it an invaluable tool in modern organic synthesis.

In terms of synthesis, 4-(methoxymethoxy)-2,6-dimethylphenylboronic acid can be prepared via various methods, including hydroboration reactions and Suzuki coupling strategies. These methods have been optimized to ensure high yields and purity, making the compound readily available for use in research and industrial applications.

The applications of CAS No. 1000414-17-4 extend beyond traditional organic synthesis into areas such as polymer chemistry and materials science. For example, this compound has been employed in the synthesis of functional polymers with tailored electronic properties, which are essential for applications in electronics and optoelectronics.

From a safety standpoint, CAS No. 1000414-17-4 is classified as a non-hazardous chemical under standard conditions; however, proper handling procedures should be followed to ensure safety in laboratory settings.

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